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Compound of Interest

Compound Name: DL-Cycloserine-15N,d3

Cat. No.: B565397 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling DL-Cycloserine-15N,d3. The following procedural

guidance outlines personal protective equipment (PPE) requirements, operational handling,

and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling DL-Cycloserine-15N,d3, which is considered a potent pharmaceutical

compound, a comprehensive approach to personal protection is necessary. The following table

summarizes the required PPE.
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Body Part Required PPE
Specifications and
Remarks

Respiratory Respirator (N95 or higher)

A respirator is recommended,

especially when handling the

powder form to prevent

inhalation.[1][2] Surgical

masks do not offer adequate

protection from drug exposure.

[1] For highly potent

compounds, a powered air-

purifying respirator (PAPR)

may be necessary.[3][4]

Hands Double Gloves
Wear two pairs of disposable,

chemical-resistant gloves.

Eyes Safety Goggles or Face Shield

Use appropriate protective

eyeglasses or chemical safety

goggles.[5] A face shield can

offer full facial protection.[1]

Body
Long-sleeved Laboratory Coat

or Gown

A disposable, long-sleeved

gown that closes in the back is

required.[1] For handling highly

potent active pharmaceutical

ingredients (HPAPI), protective

garments made of materials

like Tyvek® are recommended.

[6]

Feet
Closed-toe Shoes and Shoe

Covers

Slip-resistant shoe covers

should be worn over footwear.

[1]

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical to maintain the integrity of DL-
Cycloserine-15N,d3 and ensure personnel safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.3m.com/3M/en_US/worker-health-safety-us/solutions/industrial-safety-products/pharmaceutical-manufacturing-ppe/
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.aiha.org/public-resources/aiha-academic-portal/resources-for-academics/potent-pharmaceutical-compound-containment-case-study
https://www.ipsdb.com/happenings/insights/handling-and-processing-of-potent-compounds-a-holistic-approach
https://www.fishersci.com/store/msds?partNumber=AC228480050&productDescription=D-CYCLOSERINE%2C+98%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.dupont.co.uk/knowledge/dupont-e-guide-explains-how-to-protect-workers-from-the-risk-of-highly-potent-pharmaceutical-ingredients.html
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.benchchem.com/product/b565397?utm_src=pdf-body
https://www.benchchem.com/product/b565397?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all required PPE is donned correctly. Prepare the

workspace by covering surfaces with absorbent, disposable liners.

Weighing and Aliquoting: Conduct all manipulations of the powdered compound within a

certified chemical fume hood or a glove box to minimize inhalation exposure.[3]

Solution Preparation: When dissolving the compound, add the solvent slowly to the powder

to avoid splashing.

Post-handling: After handling, wipe down all surfaces with an appropriate cleaning agent.

Remove and dispose of PPE in the designated waste stream. Wash hands thoroughly with

soap and water.

Storage:

Store DL-Cycloserine-15N,d3 in a tightly sealed container in a cool, dry, and well-ventilated

area.[7][8]

It is recommended to store the compound refrigerated.[5]

Keep away from strong oxidizing agents.[5]

Disposal Plan
The disposal of DL-Cycloserine-15N,d3 and associated waste must comply with local, state,

and federal regulations.

Compound Disposal: Unused or waste DL-Cycloserine-15N,d3 should be disposed of as

chemical waste. Consult with your institution's environmental health and safety (EHS) office

for specific procedures. Do not empty into drains.[9][10]

Isotope-Specific Disposal: Since Nitrogen-15 and Deuterium are stable, non-radioactive

isotopes, no special precautions beyond standard chemical waste protocols are required for

their disposal.[11][12]
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Contaminated Materials: All disposable materials that have come into contact with DL-
Cycloserine-15N,d3, such as gloves, absorbent liners, and pipette tips, should be collected

in a designated hazardous waste container and disposed of according to institutional

guidelines.

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps for safely handling DL-Cycloserine-15N,d3 in a

laboratory setting.
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Safe handling workflow for DL-Cycloserine-15N,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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